![molecular formula C16H15NO B1613115 4-(Benzyloxy)-6-methyl-1H-indole CAS No. 840537-99-7](/img/structure/B1613115.png)
4-(Benzyloxy)-6-methyl-1H-indole
Overview
Description
4-(Benzyloxy)-6-methyl-1H-indole (4-BOMI) is an indole derivative that has been used in recent years in various scientific research applications. It has been found to possess a wide range of biochemical and physiological effects, and has been the subject of much research in recent years.
Scientific Research Applications
Antioxidant and Antiproliferative Activity
Indole derivatives, including those related to 4-(Benzyloxy)-6-methyl-1H-indole, have been synthesized and evaluated for their antioxidant and photoprotective capacities, as well as their antiproliferative effects on human cancer cell lines. Arylidene-1H-indole-2-carbohydrazones, for example, showed promising antioxidant activity and growth inhibition at sub-micromolar concentrations on human erythroleukemia K562 and melanoma Colo-38 cells, indicating their potential in treating neoplastic diseases (Demurtas et al., 2019).
Nucleophilic Reactivities
The nucleophilic reactivities of various indole structures have been studied, revealing insights into their chemical behavior and providing a ranking of these compounds over a broad domain of the nucleophilicity scale. This research helps in understanding the reactivity of indole derivatives in synthetic organic chemistry (Lakhdar et al., 2006).
Synthetic Methodologies
Research on synthetic methodologies for indole derivatives includes the development of novel procedures for their preparation. For instance, a synthetic procedure for 5-Benzyloxy-2-(4-benzyloxyphenyl)-3-methyl-1H-indole has been reported, demonstrating a method suitable for industrial preparation with advantages such as low cost and high yield (Zuo, 2014).
Dual Inhibitor Development
Indole derivatives have been designed and synthesized as dual inhibitors of cholinesterase and monoamine oxidase, showcasing their therapeutic potential in neurodegenerative diseases. This research underscores the versatility of indole derivatives in medicinal chemistry (Bautista-Aguilera et al., 2014).
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to interact with various enzymes and receptors .
Mode of Action
Benzylic compounds are known to undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . The presence of a benzene ring allows for resonance stabilization, which influences the site of substitution .
Biochemical Pathways
It’s worth noting that the compound’s structure suggests potential involvement in various metabolic pathways .
Result of Action
Benzylic compounds are known to undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation, which could potentially lead to various molecular and cellular effects .
Action Environment
It’s worth noting that environmental factors can significantly influence the action of many chemical compounds .
properties
IUPAC Name |
6-methyl-4-phenylmethoxy-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO/c1-12-9-15-14(7-8-17-15)16(10-12)18-11-13-5-3-2-4-6-13/h2-10,17H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSBBKVWWPURXKR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=CN2)C(=C1)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50619808 | |
Record name | 4-(Benzyloxy)-6-methyl-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50619808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
840537-99-7 | |
Record name | 4-(Benzyloxy)-6-methyl-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50619808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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